2-(2-methoxyphenyl)-N-(4-methylphenyl)acetamide

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H17NO2/c1-12-7-9-14(10-8-12)17-16(18)11-13-5-3-4-6-15(13)19-2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: ZCOLMLNPDWQIEC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2OC

Description

2-(2-methoxyphenyl)-N-(4-methylphenyl)acetamide, also known as methoxetamine or MXE, is a synthetic dissociative drug that has gained popularity in recent years due to its potential for recreational use. However, this compound also has significant potential for scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

MXE acts as an NMDA receptor antagonist, which leads to a disruption of glutamate signaling in the brain. This disruption can lead to a variety of effects, including dissociation, hallucinations, and altered perception of time and space. MXE also has activity at other receptors, including the serotonin and dopamine receptors, which may contribute to its overall effects.
Biochemical and Physiological Effects:
MXE has been found to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to affect the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine. These effects can lead to a range of behavioral changes, including altered mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

MXE has several advantages as a research tool, including its relatively long duration of action and its ability to produce dissociative effects that are similar to those of other dissociative drugs. However, there are also several limitations to its use, including the potential for abuse and the lack of research into its long-term effects.

Future Directions

There are several potential directions for future research on MXE, including studies of its effects on different brain regions and its interactions with other drugs. Additionally, there is a need for further research into the long-term effects of MXE use, particularly in the context of recreational use. Finally, there is potential for MXE to be used as a therapeutic agent, particularly in the treatment of depression and anxiety.

Synthesis Methods

MXE is typically synthesized through a multi-step process involving the reaction of 3-methoxyphenylacetonitrile with 4-methylbenzylmagnesium chloride, followed by reduction and acetylation steps. The resulting compound is a white powder that is soluble in water and organic solvents.

Scientific Research Applications

MXE has been used in a variety of scientific research applications, including studies of its effects on the central nervous system, its potential as a treatment for depression and anxiety, and its interactions with other drugs. MXE has been found to have similar effects to other dissociative drugs such as ketamine and phencyclidine, but with a longer duration of action.